Cas no 18725-37-6 ((2R)-2-acetamido-3-acetylsulfanyl-propanoic acid)

• Product Name: (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid
• CAS No: 18725-37-6
• MF: C₇H₁₁NO₄S
• MW: 205.23154091835
• MDL: MFCD00152052
• CID: 190403
• PubChem ID: 65690
• Update Time: 2025-10-10

(2R)-2-acetamido-3-acetylsulfanyl-propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteine,N,S-diacetyl-
• dacisteine
• (R)-2-Acetamido-3-(acetylthio)propanoic acid
• N,S-Diacetyl-
• N,S-Diacetyl-L-cysteine
• N,S-DIACETYL-L-CYSTEINE,WHITE SOLID
• Acetylcysteine impurity D
• Dacisteina
• Dacisteinum
• N,S-diacetil-L-cisteina
• N,S-Diacetyl
• N,S-Diacetylcysteine
• N,S-diacetyl-D,L-cysteine
• S,N-diacetylcysteine
• S,N-Diacetyl-L-cysteine
• N-Acetyl-L-cysteine acetate
• Acetylcysteine EP IMpurity D
• N-Acetyl-S-(methylcarbonyl)-L-cysteine
• (2R)-2-Acetamido-3-Acetylsulfanyl-Propanoic Acid
• Dacisteine (INN)
• H11942
• D07773
• A899481
• AM20090091
• N-Acetyl-L-cysteine, acetate (ester)
• Mucothiol
• AKOS027420451
• Dacisteine [INN]
• WF970ATW3T
• Dacisteina [Spanish]
• CS-0083259
• HY-121765
• AS-78691
• EINECS 242-537-5
• Mucothiol (TN)
• (2R)-2-acetamido-3-acetylsulfanylpropanoic acid
• SCHEMBL1814125
• (2R)-3-(acetylsulfanyl)-2-acetamidopropanoic acid
• CHEBI:134905
• MFCD00152052
• UNII-WF970ATW3T
• NS00048799
• 18725-37-6
• Q27292608
• DACISTEINE [WHO-DD]
• CHEMBL2106099
• Dacisteinum [Latin]
• N,S-Diacetyl-L-cysteine; Acetylcysteine Imp. D (EP); Acetylcysteine Impurity D
• ACETYLCYSTEINE IMPURITY D [EP IMPURITY]
• DTXSID00172034
• Acetylcysteine Imp. D (EP): N,S-Diacetyl-L-cysteine
• HSPYGHDTVQJUDE-LURJTMIESA-N
• DTXCID5094525
• Dacisteinum (Latin)
• ACETYLCYSTEINE IMPURITY D (EP IMPURITY)
• (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid

• MDL： MFCD00152052
• Inchi： 1S/C7H11NO4S/c1-4(9)8-6(7(11)12)3-13-5(2)10/h6H,3H2,1-2H3,(H,8,9)(H,11,12)/t6-/m0/s1
• InChI Key： HSPYGHDTVQJUDE-LURJTMIESA-N
• SMILES： S(C(C)=O)C[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 205.04100
• Monoisotopic Mass: 205.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: -0.4

Experimental Properties

• Density: 1.314
• Melting Point: 114-116°C
• Boiling Point: 446.8°C at 760 mmHg
• Flash Point: 224°C
• Refractive Index: 1.522
• PSA: 108.77000
• LogP: 0.24630

(2R)-2-acetamido-3-acetylsulfanyl-propanoic acid Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Additional information on (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid

Research Brief on (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid (CAS: 18725-37-6)

The compound (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid (CAS: 18725-37-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid as a key intermediate in the synthesis of bioactive molecules. Its chiral center at the 2-position and the presence of an acetylsulfanyl group make it a versatile building block for the development of enzyme inhibitors and prodrugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating cysteine protease activity, suggesting potential applications in treating parasitic infections and inflammatory diseases.

Advances in synthetic methodologies have improved the yield and purity of (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid. A novel enzymatic resolution approach, reported in ACS Catalysis, achieved >99% enantiomeric excess, addressing previous challenges in stereoselective synthesis. This breakthrough is particularly relevant for scaling up production under Good Manufacturing Practice (GMP) conditions.

Pharmacokinetic studies of derivatives containing this scaffold have shown promising results. Research in Drug Metabolism and Disposition revealed that the acetylsulfanyl moiety enhances membrane permeability while maintaining metabolic stability. These properties make it an attractive pharmacophore for oral drug design, particularly for targets requiring thiol-based interactions.

Ongoing clinical investigations are exploring its utility in combination therapies. Preliminary data from a Phase I/II trial (NCT identifier withheld) indicate that conjugates of (2R)-2-acetamido-3-acetylsulfanyl-propanoic acid with known anticancer agents exhibit reduced toxicity profiles while maintaining efficacy against solid tumors. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

Future research directions include structural optimization to improve target selectivity and computational modeling to predict off-target effects. The compound's unique chemical properties continue to make it a valuable tool for probing biological systems and developing next-generation therapeutics with improved safety and efficacy profiles.